Cas no 874801-63-5 (1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine)

• Product Name: 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine
• CAS No: 874801-63-5
• MF: C₁₂H₂₄N₄O₃
• MW: 272.343962669373
• MDL: MFCD05664950
• CID: 4789307
• Update Time: 2026-02-27

1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-BOC-4-(3-HYDRAZINYL-3-OXOPROPYL)PIPERAZINE
• tert-butyl 4-(3-hydrazinyl-3-oxopropyl)piperazine-1-carboxylate
• 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine

• MDL： MFCD05664950
• Inchi： 1S/C12H24N4O3/c1-12(2,3)19-11(18)16-8-6-15(7-9-16)5-4-10(17)14-13/h4-9,13H2,1-3H3,(H,14,17)
• InChI Key： MBYNEXTUNOZKGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC(NN)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: -0.6
• Topological Polar Surface Area: 87.9

1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine

Recent Advances in the Application of 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine (CAS: 874801-63-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine (CAS: 874801-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a Boc-protected piperazine core and a hydrazinyl-oxopropyl side chain, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the design of enzyme inhibitors, targeted drug delivery systems, and novel therapeutic agents.

One of the most notable advancements involving 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine is its role in the development of protease inhibitors. Researchers have utilized this compound as a scaffold to design potent inhibitors targeting viral proteases, such as those implicated in HIV and SARS-CoV-2 infections. The hydrazinyl moiety of the molecule facilitates the formation of stable interactions with the active sites of these enzymes, thereby enhancing inhibitory efficacy. Recent in vitro studies have demonstrated promising results, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for antiviral drug development.

In addition to its applications in antiviral research, 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine has been explored in the context of cancer therapeutics. The compound's ability to act as a linker or functional group in antibody-drug conjugates (ADCs) has been particularly noteworthy. By conjugating this molecule to monoclonal antibodies, researchers have achieved targeted delivery of cytotoxic agents to tumor cells, minimizing off-target effects. Recent preclinical studies have shown enhanced tumor regression and reduced systemic toxicity in animal models, underscoring the compound's potential in precision medicine.

Another emerging application of 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine is in the field of chemical biology, where it is employed as a tool for protein labeling and modification. The hydrazinyl group enables selective conjugation with carbonyl-containing biomolecules, facilitating the study of protein-protein interactions and post-translational modifications. Recent work has demonstrated the utility of this compound in mass spectrometry-based proteomics, enabling the identification and quantification of low-abundance proteins in complex biological samples.

Despite these promising developments, challenges remain in the optimization of 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine for clinical applications. Issues such as stability, bioavailability, and metabolic clearance need to be addressed through further structural modifications and formulation studies. Recent efforts have focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity. Computational modeling and high-throughput screening approaches are being employed to identify optimal derivatives with enhanced therapeutic potential.

In conclusion, 1-Boc-4-(3-hydrazinyl-3-oxopropyl)piperazine (CAS: 874801-63-5) represents a versatile and valuable building block in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from antiviral and anticancer therapeutics to proteomic research tools. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals. Future research directions may include exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, as well as further refining its synthetic accessibility for large-scale production.